Cas no 315693-76-6 (1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)ethan-1-one)

• Product Name: 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)ethan-1-one
• CAS No: 315693-76-6
• MF: C₂₆H₂₁N₃OS₂
• MW: 455.594443082809
• CID: 5025011
• Update Time: 2025-07-16

1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone
• 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
• 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)ethan-1-one

• Inchi： 1S/C26H21N3OS2/c1-17-13-21(18(2)29(17)20-11-7-4-8-12-20)23(30)15-32-26-24-22(19-9-5-3-6-10-19)14-31-25(24)27-16-28-26/h3-14,16H,15H2,1-2H3
• InChI Key： REKJHHGBPJOWRZ-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)SC=C2C1C=CC=CC=1)CC(C1C=C(C)N(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 637
• XLogP3: 6.6
• Topological Polar Surface Area: 101

Additional information on 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)ethan-1-one

Comprehensive Analysis of 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)ethan-1-one (CAS No. 315693-76-6)

The compound 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)ethan-1-one (CAS No. 315693-76-6) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrole ring, a thienopyrimidine core, and a sulfanyl linkage, making it a subject of interest in pharmaceutical and materials science research. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a kinase inhibitor or allosteric modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for heterocyclic compounds like 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)ethan-1-one has surged due to their versatility in medicinal chemistry. This compound’s multi-ring system and sulfur-containing moiety align with current trends in targeting protein-protein interactions (PPIs) and enzyme inhibition. Its CAS No. 315693-76-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, the preparation of 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)ethan-1-one involves sophisticated cross-coupling reactions and sulfur-alkylation steps. Its thienopyrimidine segment is particularly noteworthy, as this motif is prevalent in FDA-approved drugs for oncology and inflammatory diseases. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its drug-like properties, making it a candidate for lead optimization studies.

Beyond pharmaceuticals, CAS No. 315693-76-6 has garnered attention in materials science. Its conjugated π-system and electron-rich heterocycles suggest potential applications in organic electronics, such as OLEDs or photovoltaic devices. Researchers are investigating its charge-transfer properties and thermal stability, which are critical for next-generation optoelectronic materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Safety and regulatory compliance are paramount when handling 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)ethan-1-one. While not classified as hazardous, standard laboratory protocols for organic synthesis intermediates should be followed. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for storage, handling, and disposal, ensuring adherence to GLP (Good Laboratory Practice) standards.

In conclusion, 1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)ethan-1-one (CAS No. 315693-76-6) represents a compelling case study in modern chemical research. Its structural complexity and functional diversity align with cutting-edge trends in precision medicine and sustainable materials. As scientific inquiries into targeted therapies and green chemistry expand, this compound is poised to remain a focal point for innovation.